![molecular formula C26H32F3NO6 B6173289 butyl 2-[2-(1-butoxy-1-oxopropan-2-yl)-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}phenoxy]propanoate CAS No. 2624133-89-5](/img/no-structure.png)
butyl 2-[2-(1-butoxy-1-oxopropan-2-yl)-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}phenoxy]propanoate
Overview
Description
Butyl 2-[2-(1-butoxy-1-oxopropan-2-yl)-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}phenoxy]propanoate is a useful research compound. Its molecular formula is C26H32F3NO6 and its molecular weight is 511.5. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'butyl 2-[2-(1-butoxy-1-oxopropan-2-yl)-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}phenoxy]propanoate' involves the reaction of several starting materials through a series of steps to form the final product.", "Starting Materials": [ "4-hydroxyphenol", "2-bromo-5-trifluoromethylpyridine", "butyl acrylate", "1-butoxy-2-propanol", "triethylamine", "ethyl chloroformate", "sodium hydroxide", "hydrochloric acid", "sodium chloride", "water", "ethyl acetate" ], "Reaction": [ "Step 1: 4-hydroxyphenol is reacted with 2-bromo-5-trifluoromethylpyridine in the presence of triethylamine and ethyl acetate to form 4-(2-bromo-5-trifluoromethylpyridin-4-yloxy)phenol.", "Step 2: 4-(2-bromo-5-trifluoromethylpyridin-4-yloxy)phenol is reacted with butyl acrylate in the presence of sodium hydroxide and water to form butyl 4-(2-bromo-5-trifluoromethylpyridin-4-yloxy)benzoate.", "Step 3: Butyl 4-(2-bromo-5-trifluoromethylpyridin-4-yloxy)benzoate is reacted with 1-butoxy-2-propanol in the presence of hydrochloric acid and water to form butyl 2-(2-(1-butoxy-1-oxopropan-2-yl)-4-(2-bromo-5-trifluoromethylpyridin-4-yloxy)phenoxy)propanoate.", "Step 4: Butyl 2-(2-(1-butoxy-1-oxopropan-2-yl)-4-(2-bromo-5-trifluoromethylpyridin-4-yloxy)phenoxy)propanoate is reacted with sodium hydroxide and ethyl chloroformate in the presence of water to form butyl 2-(2-(1-butoxy-1-oxopropan-2-yl)-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}phenoxy)propanoate, the final product." ] } | |
CAS RN |
2624133-89-5 |
Molecular Formula |
C26H32F3NO6 |
Molecular Weight |
511.5 |
Purity |
95 |
Origin of Product |
United States |
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